Cas no 2229125-12-4 (3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229125-12-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 5945199
• PubChem ID: 165680515
• Update Time: 2025-10-30

3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid
• 2229125-12-4
• EN300-1951158

• Inchi： 1S/C10H11F2NO3/c11-10(12)3-1-6(2-4-10)7-5-8(9(14)15)16-13-7/h5-6H,1-4H2,(H,14,15)
• InChI Key： DSCRSNMXGJDLTO-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C(=O)O)ON=2)CC1)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229125-12-4)

The compound 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229125-12-4) is a fluorinated heterocyclic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclohexyl moiety and the oxazole-carboxylic acid backbone, make it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid has surged due to their enhanced bioavailability and resistance to enzymatic degradation. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a critical role in improving drug efficacy. The compound’s carboxylic acid group also allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives with tailored properties.

From an industrial perspective, CAS No. 2229125-12-4 is often explored for its potential in crop protection and pesticide formulation. The oxazole ring is known for its herbicidal and fungicidal activities, making this compound a candidate for developing next-generation agrochemicals. Environmental sustainability concerns have driven research into green chemistry approaches for synthesizing such molecules, minimizing waste and hazardous byproducts.

Another hot topic linked to this compound is its role in proteolysis-targeting chimeras (PROTACs), a revolutionary technology in drug development. The difluorocyclohexyl group’s rigidity and polarity may contribute to the optimization of E3 ligase binders, a key component of PROTACs. This application has sparked discussions in cancer therapeutics forums, as PROTACs offer a promising alternative to traditional small-molecule inhibitors.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid. Purity and stability under various conditions (e.g., pH, temperature) are critical parameters for its industrial adoption. Researchers frequently search for synthetic protocols and scaling-up methods to ensure cost-effective production.

In summary, 3-(4,4-difluorocyclohexyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229125-12-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance to cutting-edge fields like PROTACs and green chemistry underscores its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.